Cas no 51572-89-5 (1-(Ammoniooxy)methyl-4-fluorobenzene Chloride)

• Product Name: 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride
• CAS No: 51572-89-5
• MF: C₇H₉ClFNO
• MW: 177.603864431381
• MDL: MFCD01114581
• CID: 820120
• Update Time: 2025-08-04

1-(Ammoniooxy)methyl-4-fluorobenzene Chloride Chemical and Physical Properties

Names and Identifiers

• O-(4-fluorobenzyl)hydroxylamine hydrochloride
• 4-Fluorobenzyloxyamine hydrochloride
• 1-[(Aminooxy)methyl]-4-fluorobenzene hydrochloride
• 1-[(AMMONIOOXY)METHYL]-4-FLUOROBENZENE CHLORIDE
• O-(4-Fluoro-benzyl)-hydroxylamine hydrochloride
• 4-[(Aminooxy)methyl]fluorobenzene
• O-[(4-Fluorophenyl)methyl]hydroxylamine hydrochloride
• YZNDOVGYWWHJBB-UHFFFAOYSA-N
• p-fluorobenzyloxyamine hydrochloride
• EBD49999
• BDBM50146526
• PC4627
• SBB089337
• RP10778
• O-(4-Fluoro-benzyl)-hydroxylamine HCl
• 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride

• MDL： MFCD01114581
• Inchi： 1S/C7H8FNO.ClH/c8-7-3-1-6(2-4-7)5-10-9;/h1-4H,5,9H2;1H
• InChI Key： YZNDOVGYWWHJBB-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CON

Computed Properties

• Exact Mass: 177.03600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 91.6
• Topological Polar Surface Area: 35.2

Experimental Properties

• Melting Point: 225-235°
• PSA: 35.25000
• LogP: 2.71830

1-(Ammoniooxy)methyl-4-fluorobenzene Chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride

1-(Ammoniooxy)methyl-4-fluorobenzene Chloride (CAS No. 51572-89-5): Properties, Applications, and Industry Insights

1-(Ammoniooxy)methyl-4-fluorobenzene Chloride (CAS No. 51572-89-5) is a specialized organic compound with unique chemical properties that make it valuable in various industrial and research applications. This fluorinated benzene derivative is characterized by its ammoniooxy functional group, which contributes to its reactivity and versatility. As interest in fluorinated compounds continues to grow across multiple sectors, understanding this chemical's characteristics becomes increasingly important for researchers and industry professionals.

The molecular structure of 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride features a benzene ring substituted with both fluorine and an ammoniooxymethyl group. This combination creates a molecule with interesting electronic properties, making it potentially useful in pharmaceutical intermediates and material science applications. The presence of fluorine often enhances a compound's stability and can influence its biological activity, which explains why many researchers are investigating similar structures for drug development purposes.

Recent advancements in organofluorine chemistry have brought increased attention to compounds like 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride. The pharmaceutical industry in particular shows growing interest in such molecules due to their potential as building blocks for more complex drug candidates. With approximately 20-30% of modern pharmaceuticals containing fluorine atoms, the demand for high-quality fluorinated intermediates remains strong, positioning this compound as potentially valuable in medicinal chemistry research.

In material science applications, fluorinated aromatic compounds often contribute to the development of advanced materials with enhanced thermal stability and electrical properties. While specific applications of CAS 51572-89-5 in this field may still be under investigation, its structural features suggest potential utility in creating specialized polymers or as a modifier for surface properties in various materials.

The synthesis and handling of 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride require proper laboratory techniques and safety precautions typical for organic compounds. Researchers working with this material should be aware of standard procedures for handling ammonium salts and halogenated compounds. Proper storage conditions, typically in cool, dry environments away from incompatible substances, help maintain the compound's stability over time.

Analytical characterization of 51572-89-5 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods help verify the compound's purity and structural integrity, which are crucial factors for research applications. The fluorine atom in the structure produces distinctive signals in 19F NMR, providing a valuable tool for monitoring reactions involving this compound.

Market trends indicate steady growth in the fine chemicals sector, particularly for specialized intermediates like 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride. As pharmaceutical companies continue to develop new drugs and materials scientists explore novel applications for fluorinated compounds, the demand for such building blocks is expected to remain robust. Suppliers and researchers alike are paying close attention to developments in this area.

Environmental considerations for fluorinated organic compounds have become increasingly important in recent years. While 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride is not classified as a persistent environmental pollutant, proper disposal methods should always be followed to minimize ecological impact. Many laboratories and industries are adopting greener chemistry approaches when working with such compounds, aligning with global sustainability initiatives.

Future research directions for CAS No. 51572-89-5 may explore its potential in catalytic systems or as a precursor for more complex molecular architectures. The unique combination of fluorine substitution and the ammoniooxy group presents interesting possibilities for designing new materials or bioactive molecules. As synthetic methodologies continue to advance, the applications of this compound may expand into new areas of chemistry and materials science.

For researchers seeking high-purity 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride, it's essential to work with reputable suppliers who can provide detailed analytical data and proper documentation. Quality control measures are particularly important for compounds intended for pharmaceutical research or other sensitive applications. Many suppliers now offer customized synthesis services to meet specific research requirements for this and similar compounds.

The study of structure-activity relationships in fluorinated benzene derivatives continues to yield valuable insights for multiple scientific disciplines. Compounds like 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride serve as important tools in these investigations, helping researchers understand how specific functional groups influence molecular properties and interactions. This knowledge contributes to advancements across chemistry, biology, and materials science.

In conclusion, 1-(Ammoniooxy)methyl-4-fluorobenzene Chloride (CAS No. 51572-89-5) represents an interesting and potentially valuable compound in the realm of fluorinated organic chemistry. Its unique structural features and potential applications in pharmaceutical research and materials science make it worthy of attention from researchers and industry professionals. As scientific understanding of fluorinated compounds deepens and new applications emerge, the importance of such specialized intermediates will likely continue to grow in the coming years.